Cas no 14727-71-0 (4,5,9,10-Pyrenetetrone)

4,5,9,10-Pyrenetetrone Properties

Names and Identifiers

• 4,5,9,10-Pyrenetetrone
• pyrene-4,5,9,10-tetrone
• FQVOWPCGHLYSLB-UHFFFAOYSA-N
• SCHEMBL1445657
• 14727-71-0
• DTXSID40458809
• 4,5,9,10-TETRAHYDROPYRENE-4,5,9,10-TETRONE
• E76415
• YSWG406
• Pyrene-4,5,9,10-tetraone
• AKOS027325552
• CS-0111096
• BS-50805
• A898789
• Pyrene-4,5,9,10-tetrone
• +Expand

• MDL： MFCD11502676
• InChIKey： FQVOWPCGHLYSLB-UHFFFAOYSA-N
• Inchi： 1S/C16H6O4/c17-13-7-3-1-4-8-11(7)12-9(15(13)19)5-2-6-10(12)16(20)14(8)18/h1-6H
• SMILES： O=C1C(C2C([H])=C([H])C([H])=C3C(C(C4=C([H])C([H])=C([H])C1=C4C=23)=O)=O)=O

Computed Properties

• Exact Mass: 262.026609g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 262.026609g/mol
• Monoisotopic Mass: 262.026609g/mol
• Topological Polar Surface Area: 68.3Ų
• Heavy Atom Count: 20
• Complexity: 443
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 68.28
• Melting Point: >350 ºC
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• Density: 1.604±0.06 g/cm3 (20 ºC 760 Torr),